bis(1,3-dibutylbarbiturate)trimethine oxonol
bis(1,3-dibutylbarbiturate)trimethine oxonol
Brand Name:
Vulcanchem
CAS No.:
110425-49-5
VCID:
VC0218353
InChI:
InChI=1S/C27H40N4O6/c1-5-9-16-28-22(32)20(23(33)29(26(28)36)17-10-6-2)14-13-15-21-24(34)30(18-11-7-3)27(37)31(25(21)35)19-12-8-4/h13-15,20H,5-12,16-19H2,1-4H3/b14-13+
SMILES:
CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)C=CC=C2C(=O)N(C(=O)N(C2=O)CCCC)CCCC
Molecular Formula:
C27H40N4O6
Molecular Weight:
516.6 g/mol
bis(1,3-dibutylbarbiturate)trimethine oxonol
CAS No.: 110425-49-5
Main Products
VCID: VC0218353
Molecular Formula: C27H40N4O6
Molecular Weight: 516.6 g/mol
| CAS No. | 110425-49-5 |
|---|---|
| Product Name | bis(1,3-dibutylbarbiturate)trimethine oxonol |
| Molecular Formula | C27H40N4O6 |
| Molecular Weight | 516.6 g/mol |
| IUPAC Name | 1,3-dibutyl-5-[(E)-3-(1,3-dibutyl-2,4,6-trioxo-1,3-diazinan-5-yl)prop-2-enylidene]-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C27H40N4O6/c1-5-9-16-28-22(32)20(23(33)29(26(28)36)17-10-6-2)14-13-15-21-24(34)30(18-11-7-3)27(37)31(25(21)35)19-12-8-4/h13-15,20H,5-12,16-19H2,1-4H3/b14-13+ |
| Standard InChIKey | ATJCYSYHWGQAET-BUHFOSPRSA-N |
| Isomeric SMILES | CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)/C=C/C=C2C(=O)N(C(=O)N(C2=O)CCCC)CCCC |
| SMILES | CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)C=CC=C2C(=O)N(C(=O)N(C2=O)CCCC)CCCC |
| Canonical SMILES | CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)C=CC=C2C(=O)N(C(=O)N(C2=O)CCCC)CCCC |
| Synonyms | is(1,3-dibutylbarbiturate)trimethine oxonol bis(1,3-dibutylbarbituric acid)trimethyne oxonol di-BA-C4 diBA-C4 DiBaC4 |
| PubChem Compound | 6438341 |
| Last Modified | Nov 11 2021 |
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